Cas no 10019-95-1 (N-Tosylpyrrolidone)

• Product Name: N-Tosylpyrrolidone
• CAS No: 10019-95-1
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 214037
• PubChem ID: 563071
• Update Time: 2025-04-19

N-Tosylpyrrolidone Chemical and Physical Properties

Names and Identifiers

• N-Tosylpyrrolidone
• 1-(4-methylphenyl)sulfonylpyrrolidin-2-one
• 2-Pyrrolidinone,1-[(4-methylphenyl)sulfonyl]-
• N-Tosylpyrrolidone1GR
• 1-(4-Methylbenzenesulfonyl)-2-pyrrolidinone
• 1-(p-Toluenesulfonyl)-2-pyrrolidinone
• 1-(toluene-4-sulfonyl)-pyrrolidin-2-one
• 1-[(4-methylphenyl)sulfonyl]-2-pyrrolidinone
• 1-[(4-methylphenyl)sulfonyl]pyrrolidin-2-one
• 1-p-methylphenylsulfonyl-pyrrolidin-2-one
• N-(p-tosyl)-pyrrolidin-2-one
• N-[(4'-methylphenyl)sulfonyl]pyrrolidin-2-one
• FT-0636614
• 1-Tosylpyrrolidin-2-one
• NS00015519
• 1-(4-methylbenzenesulfonyl)pyrrolidin-2-one
• CS-0363862
• SCHEMBL7383735
• DTXSID30340264
• 2-Pyrrolidinone, 1-[(4-methylphenyl)sulfonyl]-
• 10019-95-1
• AAXCXJDQWSSCHL-UHFFFAOYSA-N
• 1-[(4-Methylphenyl)sulfonyl]-2-pyrrolidinone #
• SR-01000633282-1
• AKOS002315468
• CCG-43354
• AMY1837

• Inchi： 1S/C11H13NO3S/c1-9-4-6-10(7-5-9)16(14,15)12-8-2-3-11(12)13/h4-7H,2-3,8H2,1H3
• InChI Key： AAXCXJDQWSSCHL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 239.06200
• Monoisotopic Mass: 239.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 62.8A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.2835 (rough estimate)
• Boiling Point: 382.8°Cat760mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.4790 (estimate)
• PSA: 62.83000
• LogP: 2.32480
• Solubility: Not available

N-Tosylpyrrolidone Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides